Cas no 1955557-57-9 (2-7-(chlorosulfonyl)-1-oxo-1H,2H-pyrrolo1,2-d1,2,4triazin-2-ylacetic acid)

• Product Name: 2-7-(chlorosulfonyl)-1-oxo-1H,2H-pyrrolo1,2-d1,2,4triazin-2-ylacetic acid
• CAS No: 1955557-57-9
• MF: C₈H₆ClN₃O₅S
• MW: 291.668339252472
• CID: 5192496
• PubChem ID: 75481747
• Update Time: 2025-07-10

2-7-(chlorosulfonyl)-1-oxo-1H,2H-pyrrolo1,2-d1,2,4triazin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-d][1,2,4]triazine-2(1H)-acetic acid, 7-(chlorosulfonyl)-1-oxo-
• 2-7-(chlorosulfonyl)-1-oxo-1H,2H-pyrrolo1,2-d1,2,4triazin-2-ylacetic acid

• Inchi： 1S/C8H6ClN3O5S/c9-18(16,17)5-1-6-8(15)12(3-7(13)14)10-4-11(6)2-5/h1-2,4H,3H2,(H,13,14)
• InChI Key： AIUZWSIOTZLJDD-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C(=O)C2=CC(S(Cl)(=O)=O)=CN2C=N1

Additional information on 2-7-(chlorosulfonyl)-1-oxo-1H,2H-pyrrolo1,2-d1,2,4triazin-2-ylacetic acid

Research Brief on 2-7-(chlorosulfonyl)-1-oxo-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-2-ylacetic acid (CAS: 1955557-57-9)

The compound 2-7-(chlorosulfonyl)-1-oxo-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-2-ylacetic acid (CAS: 1955557-57-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its chlorosulfonyl group provides a reactive site for further functionalization, enabling the creation of diverse derivatives with potential pharmacological properties. Researchers have successfully utilized this compound in the development of inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the synthesis of potent kinase inhibitors. The research demonstrated that derivatives of 2-7-(chlorosulfonyl)-1-oxo-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-2-ylacetic acid exhibited nanomolar inhibitory activity against specific tyrosine kinases, suggesting its potential in cancer therapy. The study also emphasized the compound's favorable pharmacokinetic properties, including good solubility and metabolic stability.

Another significant application of this compound lies in its use as a photoaffinity labeling probe. Its unique structure allows for efficient crosslinking with target proteins, making it a valuable tool for studying protein-ligand interactions. Recent work in Chemical Biology & Drug Design has demonstrated its utility in identifying novel binding sites on therapeutic targets, providing insights for rational drug design.

The safety profile and toxicity of 2-7-(chlorosulfonyl)-1-oxo-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-2-ylacetic acid have been evaluated in preclinical studies. While the compound shows promising biological activity, researchers have noted the need for careful handling due to its reactive chlorosulfonyl group. Current efforts are focused on developing safer derivatives while maintaining the compound's therapeutic potential.

Future research directions include exploring the compound's applications in targeted drug delivery systems and its potential as a scaffold for developing novel antimicrobial agents. The unique combination of its pyrrolotriazine core and reactive functional groups makes it an attractive candidate for further medicinal chemistry optimization.